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Compound of Interest

Compound Name: Decyl octadec-9-enoate

Cat. No.: B15147439 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive assessment of the biocompatibility of decyl oleate, a

common emollient in cosmetic and pharmaceutical formulations. Its performance is objectively

compared against known standards in key biocompatibility assays: cytotoxicity, skin irritation,

and skin sensitization. This document details the experimental protocols for these assays and

presents available data to aid in the safety and risk assessment of this ingredient.

Quantitative Biocompatibility Data
The following tables summarize the biocompatibility data for decyl oleate in comparison to

standard positive and negative controls as defined by ISO and OECD guidelines. It is important

to note that while decyl oleate is generally regarded as safe with low toxicity, specific

quantitative data from standardized in vitro assays is not readily available in the public domain.

[1] The tables, therefore, present the expected outcomes for decyl oleate based on qualitative

safety assessments alongside data for standard controls.

Table 1: In Vitro Cytotoxicity (ISO 10993-5)
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Test Article Concentration Cell Viability (%)
Biocompatibility
Classification

Decyl Oleate Various

Data not publicly

available (Expected:

>70%)

Expected: Non-

cytotoxic

Negative Control (e.g.,

High-Density

Polyethylene)

100% Extract ≥ 70%[2] Non-cytotoxic

Positive Control (e.g.,

Doxorubicin,

Organotin compound)

Various < 70%[3][4] Cytotoxic

Table 2: In Vitro Skin Irritation (OECD TG 439)

Test Article Concentration
Mean Tissue
Viability (%)

Irritation
Classification

Decyl Oleate 100%

Data not publicly

available (Expected:

>50%)

Expected: Non-irritant

Negative Control (e.g.,

Phosphate-Buffered

Saline)

100% > 50%[5][6] Non-irritant

Positive Control (e.g.,

5% Sodium Dodecyl

Sulfate)

5% ≤ 50%[5][6] Irritant

Table 3: In Vitro Skin Sensitization - Direct Peptide Reactivity Assay (DPRA) (OECD TG 442C)
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Test Article Concentration
Mean Peptide
Depletion (%)

Reactivity
Classification

Sensitization
Potential

Decyl Oleate 100 mM

Data not publicly

available

(Expected:

<6.38%)

Expected: No or

minimal reactivity
Negative

Negative Control

(e.g., Glycerol)
100 mM

0% ≤ mean %

depletion ≤

6.38%[7][8]

No or minimal

reactivity
Negative

Positive Control

(e.g.,

Cinnamaldehyde

)

100 mM

22.62% < mean

% depletion ≤

100%[7][9]

Moderate to high

reactivity
Positive

Experimental Protocols
The following are detailed methodologies for the key biocompatibility experiments cited in this

guide.

2.1. In Vitro Cytotoxicity Assay (ISO 10993-5)

This test evaluates the potential of a test material to cause cellular damage.

Cell Line: L929 mouse fibroblast cells are commonly used.[3]

Sample Preparation: An extract of the test article (decyl oleate) is prepared using a suitable

extraction vehicle, such as cell culture medium with serum, at a standard surface area or

mass to volume ratio.[3]

Procedure:

Sub-confluent monolayers of L929 cells are exposed to different concentrations of the test

article extract.[3]
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Negative controls (e.g., high-density polyethylene extract) and positive controls (e.g., a

solution of an organotin compound) are run in parallel.[10][11]

The cells are incubated for a specified period, typically 24 hours.[3]

Cell viability is assessed using a quantitative method, most commonly the MTT assay,

which measures the metabolic activity of the cells.[3]

Interpretation: A reduction in cell viability of more than 30% is considered a cytotoxic effect.

[11][12]

2.2. In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method (OECD TG 439)

This assay assesses the potential of a substance to cause reversible skin damage.

Test System: A three-dimensional reconstructed human epidermis (RhE) model that mimics

the properties of the human epidermis.[5][13]

Procedure:

The test article (decyl oleate) is applied topically to the surface of the RhE tissue.[5]

A negative control (e.g., Phosphate-Buffered Saline) and a positive control (e.g., 5%

Sodium Dodecyl Sulfate) are applied to separate tissues.[5]

The tissues are exposed to the test article for a defined period (e.g., 60 minutes) followed

by a post-incubation period (e.g., 42 hours).[14]

Tissue viability is determined using the MTT assay.[5]

Interpretation: A mean tissue viability of less than or equal to 50% classifies the substance as

an irritant.[5][13]

2.3. In Vitro Skin Sensitization: Direct Peptide Reactivity Assay (DPRA) (OECD TG 442C)

This in chemico assay assesses the molecular initiating event of skin sensitization, which is the

covalent binding of a chemical to skin proteins.
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Principle: The assay measures the depletion of synthetic peptides containing cysteine and

lysine following incubation with the test chemical.[7]

Procedure:

A solution of the test article (decyl oleate) is prepared in a suitable solvent.

The test article solution is incubated with synthetic peptides containing either cysteine or

lysine for 24 hours.[7]

Negative (e.g., glycerol) and positive (e.g., cinnamaldehyde) controls are run concurrently.

[7][8]

The percentage of peptide depletion is quantified using High-Performance Liquid

Chromatography (HPLC).[9]

Interpretation: The mean peptide depletion is used to classify the substance into reactivity

classes (no/minimal, low, moderate, high), which corresponds to its skin sensitization

potential.[7]

Visualization of Methodologies and Signaling
Pathways
The following diagrams illustrate the workflows of the described experimental protocols and the

key signaling pathways involved in skin irritation and sensitization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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